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Compound of Interest

Compound Name: 3-(Azepan-1-yl)propanoic acid

Cat. No.: B117911 Get Quote

Essential Safety and Handling Guide for 3-(Azepan-
1-yl)propanoic Acid
This guide provides immediate, essential safety and logistical information for researchers,

scientists, and drug development professionals handling 3-(Azepan-1-yl)propanoic acid. The

following procedures are designed to ensure safe handling, storage, and disposal of this

compound.

Chemical Profile:

Name: 3-(Azepan-1-yl)propanoic acid

CAS Number: 730996-05-1

Molecular Formula: C₉H₁₇NO₂

Molecular Weight: 171.24 g/mol

Summary of Hazards:

Based on the Safety Data Sheet for the hydrochloride salt, 3-(Azepan-1-yl)propanoic acid
should be handled as a substance that is harmful if swallowed, causes skin irritation, causes

serious eye irritation, and may cause respiratory irritation.[1]
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Personal Protective Equipment (PPE)
Appropriate PPE is mandatory to prevent exposure. The following table summarizes the

recommended PPE for various laboratory operations involving 3-(Azepan-1-yl)propanoic
acid.

Operation
Eye and Face
Protection

Hand
Protection

Body
Protection

Respiratory
Protection

Weighing and

preparing

solutions

Safety glasses

with side shields

or chemical

safety goggles.

[2][3] A face

shield is

recommended if

there is a risk of

splashing.[2][4]

Nitrile or butyl

rubber gloves.[4]

Ensure gloves

are compatible

with organic

acids.

Laboratory coat.

An acid-resistant

apron is

recommended

for larger

quantities.[2]

Use in a well-

ventilated area. If

dust or aerosols

may be

generated, use

an N95 respirator

or work in a fume

hood.[4]

Conducting

reactions and

transfers

Chemical safety

goggles and a

face shield.[2][4]

Nitrile or butyl

rubber gloves.[4]

Change gloves

immediately if

contaminated.

Acid-resistant

laboratory coat

or suit.[4] Ensure

full body

coverage.

Work in a

certified chemical

fume hood.[5]

Handling spills

and waste

Chemical safety

goggles and a

face shield.[2][4]

Heavy-duty nitrile

or butyl rubber

gloves.[4]

Chemical-

resistant suit or

apron over a lab

coat.[2][4]

For significant

spills, a full-face

respirator with

acid gas

cartridges is

necessary.[4]

Standard Operating Procedures
Handling and Storage

Ventilation: Always handle 3-(Azepan-1-yl)propanoic acid in a well-ventilated area,

preferably within a chemical fume hood.[3][5]
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Hygiene: Avoid contact with skin, eyes, and clothing. Wash hands thoroughly after handling.

[6] Do not eat, drink, or smoke in areas where the chemical is handled.[6][7]

Storage: Store in a tightly closed container in a cool, dry, and well-ventilated place.[8] Keep

away from incompatible materials such as strong oxidizing agents. Organic acids should be

stored separately from mineral acids.[5]

Disposal Plan
All waste containing 3-(Azepan-1-yl)propanoic acid must be treated as hazardous chemical

waste.

Containerization: Collect waste in a designated, properly labeled, and sealed container.

Labeling: The waste container must be clearly labeled with "Hazardous Waste" and the full

chemical name.

Disposal: Dispose of the chemical waste through a licensed environmental waste disposal

company.[9] Do not dispose of it down the drain or in regular trash.

Spill and Exposure Procedures
Spill:

Evacuate the immediate area.

Wear appropriate PPE as outlined in the table above.

For small spills, absorb with an inert material (e.g., sand, vermiculite) and place in a

sealed container for disposal.

For large spills, contact your institution's environmental health and safety department.

Skin Contact: Immediately flush the affected area with copious amounts of water for at least

15 minutes while removing contaminated clothing.[10] Seek medical attention if irritation

persists.[6]
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Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids.[1] Seek immediate medical attention.

Inhalation: Move the person to fresh air. If breathing is difficult, provide oxygen.[6] Seek

medical attention.

Ingestion: Do NOT induce vomiting. Rinse mouth with water.[1][8] Seek immediate medical

attention.

Visual Workflow and Safety Protocols
The following diagrams illustrate the standard operating procedures for handling 3-(Azepan-1-
yl)propanoic acid and the appropriate response to an exposure event.
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Caption: Workflow for handling 3-(Azepan-1-yl)propanoic acid.
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Caption: Emergency response plan for exposure incidents.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. angenechemical.com [angenechemical.com]

2. Managing Corrosive Substances: Safety Protocols for Businesses [denios.ca]

3. chemsafe.ie [chemsafe.ie]

4. leelinework.com [leelinework.com]

5. Working safely with corrosive substances | Seton UK [seton.co.uk]

6. aksci.com [aksci.com]

7. store.apolloscientific.co.uk [store.apolloscientific.co.uk]

8. sigmaaldrich.com [sigmaaldrich.com]

9. syntheticdrugs.unodc.org [syntheticdrugs.unodc.org]

10. dcfinechemicals.com [dcfinechemicals.com]

To cite this document: BenchChem. [Personal protective equipment for handling 3-(Azepan-
1-yl)propanoic acid]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b117911#personal-protective-equipment-for-handling-
3-azepan-1-yl-propanoic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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